Cas no 40856-07-3 (Difluoromethanesulphonic acid)

• Product Name: Difluoromethanesulphonic acid
• CAS No: 40856-07-3
• MF: CH₂F₂O₃S
• MW: 132.086586475372
• CID: 55307
• PubChem ID: 94510
• Update Time: 2025-04-18

Difluoromethanesulphonic acid Chemical and Physical Properties

Names and Identifiers

• Difluoromethanesulphonic acid
• difluoromethanesulfonic acid
• diflic acid
• Difluormethansulfonsaeure
• EINECS 255-115-0
• Methanesulfonic acid,1,1-difluoro
• Difluoromethanesulphonicacid
• CGDXUTMWWHKMOE-UHFFFAOYSA-N
• FT-0739307
• NS00056463
• BB 0261613
• DTXSID50193830
• 40856-07-3
• AKOS005063799
• difluoromethane sulfonic acid
• PNEPLKBOJBFEPB-UHFFFAOYSA-N
• SCHEMBL446345

• Inchi： 1S/CH2F2O3S/c2-1(3)7(4,5)6/h1H,(H,4,5,6)
• InChI Key： CGDXUTMWWHKMOE-UHFFFAOYSA-N
• SMILES： S(C(F)F)(=O)(=O)O

Computed Properties

• Exact Mass: 131.96900
• Monoisotopic Mass: 131.96927142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.75000
• LogP: 1.17760